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Compound of Interest

Compound Name: Embramine

Cat. No.: B107915 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring a safe and compliant laboratory

environment. This guide provides essential procedural information for the safe disposal of

Embramine, a monoethanolamine used as an antihistamine and anticholinergic.[1] Adherence

to these guidelines is critical to mitigate risks and ensure responsible waste management.

Chemical and Physical Properties of Embramine
A clear understanding of a compound's properties is the first step toward safe handling and

disposal. Below is a summary of the available data for Embramine and its hydrochloride salt.

Property Embramine Embramine Hydrochloride

CAS Number 3565-72-8[2] 13977-28-1[2]

Molecular Formula C18H22BrNO[2][3][4][5] C18H22BrNO.HCl[2]

Molecular Weight 348.28 g/mol [2][3][6] 384.74 g/mol [2][7]

Boiling Point 135-140 °C at 0.3 mmHg Not specified

Melting Point Not specified 150-152 °C[2]

Toxicity (Mice) LD50: 330 mg/kg (oral)[2] LD50: 80 mg/kg (i.v.)[2]

Storage Conditions Not specified
Store at 4 °C, protect from

moisture[8]
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Embramine Disposal Protocol
While specific institutional and regional regulations must always be followed, the following step-

by-step procedure outlines the best practices for the disposal of Embramine in a laboratory

setting. This protocol is designed to minimize environmental impact and ensure personnel

safety.

1. Personal Protective Equipment (PPE) and Safety Precautions:

Always wear appropriate PPE, including safety goggles, gloves, and a lab coat.

Ensure adequate ventilation in the work area, especially in confined spaces.[8]

Avoid creating dust when handling the solid form of Embramine hydrochloride.[8]

2. Waste Characterization and Segregation:

Characterize the Embramine waste. Determine if it is contaminated with other hazardous

materials.

Segregate Embramine waste from other laboratory waste streams to prevent unintended

chemical reactions.

3. Containment and Labeling:

Place Embramine waste in a designated, sealed, and properly labeled container.

The label should clearly identify the contents as "Embramine Waste" and include any other

relevant hazard information.

4. Disposal Pathway:

Do not dispose of Embramine down the drain or in regular trash unless explicitly permitted

by local regulations for non-hazardous materials.[9][10]

Disposal should be in accordance with all applicable regional, national, and local laws and

regulations.[8]
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Engage a certified hazardous waste disposal contractor for the removal and appropriate

disposal of the chemical waste.

5. Accidental Spills:

In the event of a spill, prevent further leakage if it is safe to do so.[8]

For powder spills, cover with a plastic sheet to minimize spreading.[8]

Mechanically take up the spilled material and place it in an appropriate container for

disposal.[8]

Thoroughly clean the contaminated surface.[8]

6. Decontamination of Empty Containers:

Do not reuse empty containers.[8]

Decontaminate empty containers according to institutional guidelines before disposal. This

may involve rinsing with an appropriate solvent, which must also be collected as hazardous

waste.

It is important to note that thermal decomposition of Embramine can lead to the release of

toxic and corrosive gases and vapors, including carbon oxides, nitrogen oxides (NOx), and

phosgene.[8] Therefore, incineration should only be carried out in a licensed and properly

equipped facility.

Logical Workflow for Embramine Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Embramine waste in a laboratory.
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Embramine Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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